Cas no 1807939-54-3 ((3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride)

• Product Name: (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride
• CAS No: 1807939-54-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5464017
• PubChem ID: 91647599
• Update Time: 2026-03-10

(3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride
• (3aR,7aR)-Octahydrofuro[3,2-b]pyridinehydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-2-7-6(8-4-1)3-5-9-7;/h6-8H,1-5H2;1H/t6-,7-;/m1./s1
• InChI Key： MUTOTNHAALJLOI-ZJLYAJKPSA-N
• SMILES： Cl.O1CC[C@@H]2[C@H]1CCCN2

Computed Properties

• Exact Mass: 163.0763918 g/mol
• Monoisotopic Mass: 163.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.64
• Topological Polar Surface Area: 21.3

Additional information on (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride

Chemical Profile of (3aR,7aR)-Octahydrofuro[3,2-b]pyridine Hydrochloride (CAS No. 1807939-54-3)

(3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride, identified by the CAS number 1807939-54-3, is a significant compound in the realm of pharmaceutical chemistry. This chiral pyridine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the class of octahydrofuro[3,2-b]pyridines, which are known for their diverse pharmacological properties and applications in drug discovery.

The stereochemistry of this molecule, specifically the (3aR,7aR) configuration, plays a crucial role in determining its interactions with biological targets. The presence of a furan ring fused to a pyridine core introduces conformational flexibility, which can be exploited for designing molecules with enhanced binding affinity and selectivity. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride. Studies suggest that the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for formulation development. The hydrochloride salt also contributes to the stability of the molecule under various storage conditions, which is critical for pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. Researchers have identified that modifications to the furan and pyridine rings can lead to novel derivatives with improved pharmacokinetic profiles. For instance, studies have shown that substituting the furan ring with electron-withdrawing groups can enhance binding interactions with specific enzymes and receptors. This approach has been particularly promising in the development of antipsychotic and anti-inflammatory agents.

The hydrochloride form of (3aR,7aR)-Octahydrofuro[3,2-b]pyridine has also been investigated for its role in central nervous system disorders. Preclinical studies indicate that this compound exhibits neuroprotective properties by modulating neurotransmitter systems involved in mood regulation and cognitive function. The chiral purity of the (3aR,7aR) enantiomer is particularly important in these studies, as racemic mixtures may lead to reduced efficacy or unwanted side effects.

In addition to its neurological applications, this compound has shown promise in treating inflammatory conditions. Research suggests that it can inhibit key pro-inflammatory pathways by interacting with specific signaling molecules. The structural features of (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride allow it to mimic natural bioactive molecules, thereby triggering downstream effects that modulate immune responses.

The synthesis of (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing pharmaceutical-grade material that meets regulatory standards.

The pharmacological evaluation of this compound has been supported by a series of in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, binding assays have revealed that (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride interacts with receptors and enzymes involved in pain perception and inflammation. This interaction profile suggests its utility in developing novel analgesics and anti-inflammatory drugs.

Future research directions include exploring the use of this compound as a lead structure for drug discovery programs. By leveraging structure-activity relationship (SAR) studies, researchers aim to optimize its pharmacological properties further. Additionally, investigating its potential role in combination therapies may open new avenues for treating complex diseases.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride. Manufacturers must adhere to stringent quality control measures to ensure consistency and purity throughout production processes. Collaborative efforts between synthetic chemists and pharmaceutical companies are essential for advancing research and bringing new treatments to market.

In conclusion, (3aR,7aR)-Octahydrofuro[3,2-b]pyridine hydrochloride is a versatile compound with significant potential in drug development. Its unique structural features and biological activities make it an attractive candidate for treating various diseases. Continued research efforts will further elucidate its therapeutic applications and contribute to the discovery of next-generation pharmaceuticals.